Cas no 922473-24-3 (N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide)

• Product Name: N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide
• CAS No: 922473-24-3
• MF: C₂₄H₁₈N₂O₂S₂
• MW: 430.541923046112
• CID: 5449391
• PubChem ID: 41563706
• Update Time: 2025-05-17

N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-(benzo[d]thiazol-2-yl)-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzofuran-2-carboxamide
• F2974-0186
• N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-1-benzofuran-2-carboxamide
• 922473-24-3
• AKOS024479005
• N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H18N2O2S2/c27-22(18-13-14-7-1-4-10-17(14)28-18)26-24-21(15-8-2-5-11-19(15)29-24)23-25-16-9-3-6-12-20(16)30-23/h1,3-4,6-7,9-10,12-13H,2,5,8,11H2,(H,26,27)
• InChI Key： QJBQRWATAMQVTA-UHFFFAOYSA-N
• SMILES： S1C(=C(C2=NC3C=CC=CC=3S2)C2=C1CCCC2)NC(C1=CC2C=CC=CC=2O1)=O

Computed Properties

• Exact Mass: 430.08097017g/mol
• Monoisotopic Mass: 430.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide

N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide (CAS No. 922473-24-3)

N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide (CAS No. 922473-24-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzothiazoles and benzofurans, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide is characterized by a central benzothiazole ring fused with a tetrahydrobenzothiophene moiety and a benzofuran ring. This unique arrangement of functional groups imparts the compound with a high degree of structural rigidity and conformational stability, which are crucial for its biological activity.

Recent studies have highlighted the potential of N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The study also revealed that the compound selectively targets the NF-kB signaling pathway, which is a key regulator of inflammation.

In addition to its anti-inflammatory properties, N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide has shown promising anticancer activity. A 2020 study in the Cancer Research journal reported that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the modulation of mitochondrial pathways and the activation of caspases.

The pharmacokinetic profile of N-3-(1,3-Benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl-1-benzofuran-2-carboxamide has also been extensively studied. Research indicates that the compound has good oral bioavailability and a favorable half-life in vivo. These properties make it an attractive candidate for further preclinical and clinical development.

Furthermore, the safety profile of N-3-(1,3-Benzothiazol-2-y l)-4 ,5 ,6 ,7 -tet rahydro -1 -benz othiop hen - 2 - yl - 1 -benzofuran - 2 -carboxamide has been evaluated in several preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or organ toxicity in animal models.

In conclusion, N - 3 -( 1 , 3 -benz othiazo l - 2 - yl ) - 4 , 5 , 6 , 7 -tet rahydro -1 -benz othiop hen - 2 - yl - 1 -benzofuran - 2 -carboxamide (CAS No. 922473 - 24 - 3) represents a promising lead compound in the development of novel therapeutics for inflammatory and cancer-related diseases. Its unique molecular structure and multifaceted biological activities make it an exciting area of research for medicinal chemists and pharmacologists alike.